![molecular formula C18H18ClFN4OS2 B2520012 (3-fluorophenyl)(4-(5-(thiophen-2-yl)-6H-1,3,4-thiadiazin-2-yl)piperazin-1-yl)methanone hydrochloride CAS No. 1351608-20-2](/img/structure/B2520012.png)
(3-fluorophenyl)(4-(5-(thiophen-2-yl)-6H-1,3,4-thiadiazin-2-yl)piperazin-1-yl)methanone hydrochloride
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Overview
Description
(3-fluorophenyl)(4-(5-(thiophen-2-yl)-6H-1,3,4-thiadiazin-2-yl)piperazin-1-yl)methanone hydrochloride is a useful research compound. Its molecular formula is C18H18ClFN4OS2 and its molecular weight is 424.94. The purity is usually 95%.
BenchChem offers high-quality (3-fluorophenyl)(4-(5-(thiophen-2-yl)-6H-1,3,4-thiadiazin-2-yl)piperazin-1-yl)methanone hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3-fluorophenyl)(4-(5-(thiophen-2-yl)-6H-1,3,4-thiadiazin-2-yl)piperazin-1-yl)methanone hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Pyrido [2,3-d]pyrimidin-5-one Derivatives : The compound API-1, which belongs to the pyrido [2,3-d]pyrimidin-5-one derivatives, shows promise as an antiproliferative agent . These derivatives have been studied for their potential in inhibiting cell growth and proliferation.
- TKI-28 : Among pyrido [2,3-d]pyrimidin-7-one derivatives, TKI-28 stands out as a tyrosine kinase inhibitor. Tyrosine kinases play crucial roles in cell signaling pathways, and inhibitors like TKI-28 have implications in cancer therapy .
- CDK4 Inhibitors : Some pyrido [2,3-d]pyrimidin-7-one derivatives act as inhibitors of cyclin-dependent kinase 4 (CDK4). CDK4 is involved in cell cycle regulation, and targeting it can be relevant for cancer treatment .
- Pyrido [2,3-d]pyrimidines exhibit antimicrobial activity . These compounds may have potential as antibacterial or antifungal agents.
- Certain pyrido [2,3-d]pyrimidines demonstrate anti-inflammatory and analgesic properties . These effects could be valuable in managing pain and inflammation.
- Pyrido [2,3-d]pyrimidines have been associated with hypotensive effects (lowering blood pressure) and antihistaminic activity (reducing allergic responses) . These properties may find applications in cardiovascular and allergy-related research.
Antiproliferative Activity
Tyrosine Kinase Inhibition
Cyclin-Dependent Kinase (CDK4) Inhibition
Antimicrobial Properties
Anti-Inflammatory and Analgesic Effects
Hypotensive and Antihistaminic Activities
Mechanism of Action
Target of Action
The compound contains a piperazine ring, which is a common feature in many pharmaceuticals. Piperazine derivatives often exhibit a wide range of biological activities and can interact with various receptors .
Biochemical Pathways
The compound also contains a thiadiazine ring. Thiadiazine derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, and anticancer effects . These activities suggest that the compound might interact with multiple biochemical pathways.
Result of Action
Without specific studies, it’s hard to predict the exact molecular and cellular effects of this compound. Given the known activities of similar compounds, it might have potential antiviral, anti-inflammatory, or anticancer effects .
properties
IUPAC Name |
(3-fluorophenyl)-[4-(5-thiophen-2-yl-6H-1,3,4-thiadiazin-2-yl)piperazin-1-yl]methanone;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17FN4OS2.ClH/c19-14-4-1-3-13(11-14)17(24)22-6-8-23(9-7-22)18-21-20-15(12-26-18)16-5-2-10-25-16;/h1-5,10-11H,6-9,12H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVUPUWCNVGUHGI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NN=C(CS2)C3=CC=CS3)C(=O)C4=CC(=CC=C4)F.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18ClFN4OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3-fluorophenyl)(4-(5-(thiophen-2-yl)-6H-1,3,4-thiadiazin-2-yl)piperazin-1-yl)methanone hydrochloride |
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